Cas no 2375270-62-3 (4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid)

• Product Name: 4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid
• CAS No: 2375270-62-3
• MF: C₁₀H₁₆F₃NO₄S
• MW: 303.298552513123
• CID: 5804790
• PubChem ID: 145874386
• Update Time: 2025-07-15

4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7441044
• 2375270-62-3
• 4-(azetidin-3-yl)-1lambda6-thiane-1,1-dione; trifluoroacetic acid
• 4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid

• Inchi： 1S/C8H15NO2S.C2HF3O2/c10-12(11)3-1-7(2-4-12)8-5-9-6-8;3-2(4,5)1(6)7/h7-9H,1-6H2;(H,6,7)
• InChI Key： LKDFVDBHWFWPCU-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)C1CNC1)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 303.07521365g/mol
• Monoisotopic Mass: 303.07521365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8Ų

Additional information on 4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid

Introduction to 4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid (CAS No. 2375270-62-3)

4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid, identified by its Chemical Abstracts Service (CAS) number 2375270-62-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic thiourea derivatives, characterized by its unique structural framework that combines an azetidine ring with a thiazine-thiourea moiety. The presence of the 1,1-dioxide functional group and the highly electronegative 2,2,2-trifluoroacetic acid moiety imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The synthesis and application of 4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid have garnered attention due to its potential pharmacological activity. Recent studies have highlighted its role as a precursor in the design of novel bioactive molecules targeting various therapeutic areas. The compound's structural features suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways and cancer metabolism. This has prompted researchers to explore its derivatives as candidates for treating chronic inflammatory diseases and oncological disorders.

In the realm of medicinal chemistry, the incorporation of fluorine atoms into molecular structures is well-documented for enhancing metabolic stability and binding affinity. The 2,2,2-trifluoroacetic acid component in this compound not only contributes to its lipophilicity but also modulates its interaction with biological targets. Such modifications are critical in optimizing drug-like properties, including solubility, bioavailability, and target specificity. The azetidin-3-yl moiety further enhances the compound's potential by providing a rigid bicyclic system that can mimic natural product scaffolds known for their biological activity.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds like 4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid to identify lead candidates for experimental validation. Molecular docking studies have revealed promising interactions between this compound and key proteins implicated in diseases such as Alzheimer's and certain types of cancer. The ability to predict such interactions with high accuracy underscores the importance of computational tools in modern drug discovery.

The chemical reactivity of 4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid also presents opportunities for further functionalization. Researchers have demonstrated that the thiane 1,1-dioxide group can undergo various transformations under controlled conditions, allowing for the synthesis of a diverse array of analogs. These derivatives can be tailored to fine-tune their pharmacological profiles by modifying substituents at specific positions within the molecule. Such flexibility is invaluable in developing drugs with optimized efficacy and minimal side effects.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their structural diversity and biological relevance. 4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity. Its potential as an intermediate in synthesizing novel therapeutics has spurred interest from both academic researchers and pharmaceutical companies seeking innovative solutions to unmet medical needs.

In conclusion,4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid (CAS No. 2375270-62-3) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological relevance make it a valuable asset in the quest for new drugs targeting complex diseases. As research continues to uncover new applications for this compound and its derivatives,4-(Azetidin-3-yl)thiane 1,1-dioxide;2,2,2-trifluoroacetic acid is poised to play a significant role in shaping the future of therapeutic interventions.